tert-butyl N-[3-[2,3-dihydroxypropoxy(hydroxy)phosphoryl]oxy-1-[methyl-[(2-methylpropan-2-yl)oxy]amino]-1-oxopropan-2-yl]carbamate

• Molecular Formula: C16H33N2O10P
• Molecular Weight: 444.41 g/mol
• IUPAC Name: tert-butyl N-[3-[2,3-dihydroxypropoxy(hydroxy)phosphoryl]oxy-1-[methyl-[(2-methylpropan-2-yl)oxy]amino]-1-oxopropan-2-yl]carbamate
• InChI: InChI=1S/C16H33N2O10P/c1-15(2,3)27-14(22)17-12(13(21)18(7)28-16(4,5)6)10-26-29(23,24)25-9-11(20)8-19/h11-12,19-20H,8-10H2,1-7H3,(H,17,22)(H,23,24)
• InChI Key: BJHQYBPTSWJVHV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(COP(=O)(O)OCC(CO)O)C(=O)N(C)OC(C)(C)C

Description

tert-Butyl N-[3-[2,3-dihydroxypropoxy(hydroxy)phosphoryl]oxy-1-[methyl-[(2-methylpropan-2-yl)oxy]amino]-1-oxopropan-2-yl]carbamate is a complex organic compound with a variety of functional groups. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl N-[3-[2,3-dihydroxypropoxy(hydroxy)phosphoryl]oxy-1-[methyl-[(2-methylpropan-2-yl)oxy]amino]-1-oxopropan-2-yl]carbamate involves multiple steps.

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using automated reactors. The reaction conditions are carefully controlled to ensure high yield and purity. The process may include steps such as solvent extraction, crystallization, and purification using chromatography .

Chemical Reactions Analysis

Types of Reactions

This compound undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form carbonyl compounds.

Reduction: The phosphoryl group can be reduced under specific conditions.

Substitution: The tert-butyl group can be substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like alkyl halides. The reactions are typically carried out under controlled temperatures and pressures to ensure selectivity and yield .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carbonyl compounds, while substitution reactions may introduce new functional groups .

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique functional groups allow for a variety of chemical transformations .

Biology

In biological research, it is used as a probe to study enzyme mechanisms and protein interactions. The phosphoryl group can mimic phosphate groups in biological systems, making it useful in studying phosphorylation processes .

Medicine

In medicine, this compound is investigated for its potential therapeutic applications. Its ability to interact with biological molecules makes it a candidate for drug development .

Industry

In industrial applications, it is used in the synthesis of specialty chemicals and materials. Its unique properties make it valuable in the production of polymers and other advanced materials .

Mechanism of Action

The mechanism of action of tert-butyl N-[3-[2,3-dihydroxypropoxy(hydroxy)phosphoryl]oxy-1-[methyl-[(2-methylpropan-2-yl)oxy]amino]-1-oxopropan-2-yl]carbamate involves its interaction with specific molecular targets. The phosphoryl group can interact with enzymes and proteins, affecting their activity and function. The compound can also undergo hydrolysis, releasing active intermediates that exert biological effects .

Comparison with Similar Compounds

Similar Compounds

• tert-Butyl N-(2,3-dihydroxypropyl)carbamate
• 3-(Boc-amino)-1-propanol
• tert-Butyl 3-(2-(2-hydroxyethoxy)ethoxy)propanoate

Uniqueness

What sets tert-butyl N-[3-[2,3-dihydroxypropoxy(hydroxy)phosphoryl]oxy-1-[methyl-[(2-methylpropan-2-yl)oxy]amino]-1-oxopropan-2-yl]carbamate apart is its combination of functional groups, which allows for a wide range of chemical reactions and applications. Its phosphoryl group, in particular, makes it valuable in biological research and potential therapeutic applications .